Cas no 1246088-58-3 (5-Chloro-6-iodo-1h-pyrrolo2,3-bpyridine-4-carboxylic acid)

5-Chloro-6-iodo-1h-pyrrolo2,3-bpyridine-4-carboxylic acid structure
1246088-58-3 structure
Product Name:5-Chloro-6-iodo-1h-pyrrolo2,3-bpyridine-4-carboxylic acid
CAS No:1246088-58-3
MF:C8H4ClIN2O2
MW:322.48703289032
MDL:MFCD17171344
CID:1079163
Update Time:2025-04-20

5-Chloro-6-iodo-1h-pyrrolo2,3-bpyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Chloro-6-iodo-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid
    • 5-Chloro-6-iodo-1h-pyrrolo2,3-bpyridine-4-carboxylic acid
    • MDL: MFCD17171344
    • Inchi: 1S/C8H4ClIN2O2/c9-5-4(8(13)14)3-1-2-11-7(3)12-6(5)10/h1-2H,(H,11,12)(H,13,14)
    • InChI Key: SBHVWSMYWJTPSU-UHFFFAOYSA-N
    • SMILES: IC1=C(C(C(=O)O)=C2C=CNC2=N1)Cl

Computed Properties

  • Exact Mass: 321.90100
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1

Experimental Properties

  • PSA: 65.98000
  • LogP: 2.51910

5-Chloro-6-iodo-1h-pyrrolo2,3-bpyridine-4-carboxylic acid Security Information

  • Hazard Category Code: 22
  • Hazardous Material Identification: Xn
  • HazardClass:IRRITANT

5-Chloro-6-iodo-1h-pyrrolo2,3-bpyridine-4-carboxylic acid Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Chloro-6-iodo-1h-pyrrolo2,3-bpyridine-4-carboxylic acid Pricemore >>

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